Cas no 87662-02-0 (1-(4-Fluorophenyl)-4-phenylbutan-1-one)

• Product Name: 1-(4-Fluorophenyl)-4-phenylbutan-1-one
• CAS No: 87662-02-0
• MF: C₁₆H₁₅FO
• MW: 242.288108110428
• MDL: MFCD17510526
• CID: 4275968
• PubChem ID: 11096789
• Update Time: 2025-04-24

1-(4-Fluorophenyl)-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-fluorophenyl)-4-phenyl-
• 1-(4-Fluorophenyl)-4-phenylbutan-1-one
• EN300-220916
• MDA66202
• AKOS011914475
• Z992962082
• SCHEMBL21855744
• 87662-02-0

• MDL： MFCD17510526
• Inchi： 1S/C16H15FO/c17-15-11-9-14(10-12-15)16(18)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2
• InChI Key： DNEYYPWBDDXFEK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(=O)CCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 242.110693260Da
• Monoisotopic Mass: 242.110693260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų